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Compound of Interest

Compound Name: 2-Fluoropropan-1-ol

Cat. No.: B3041831

An In-Depth Technical Guide to 2-Fluoropropan-1-ol: Molecular Weight and Formula

For researchers, scientists, and professionals in drug development, a precise understanding of
the fundamental physicochemical properties of chemical compounds is paramount. This guide
provides a focused overview of 2-Fluoropropan-1-ol, detailing its molecular formula and
weight.

Molecular Formula and Weight

2-Fluoropropan-1-ol is a halogenated alcohol. Its chemical structure consists of a three-
carbon propane chain with a fluorine atom attached to the second carbon and a hydroxyl group
at the first position.

The molecular formula for 2-Fluoropropan-1-ol is CsH7FO.[1][2][3] This formula indicates that
each molecule is composed of three carbon atoms, seven hydrogen atoms, one fluorine atom,
and one oxygen atom. The molecular weight of 2-Fluoropropan-1-ol is 78.09 g/mol .[1][2][4][5]

Quantitative Data Summary

For ease of reference and comparison, the key quantitative data for 2-Fluoropropan-1-ol are
summarized in the table below.
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Property Value

Molecular Formula CsH7FO
Molecular Weight 78.09 g/mol
Monoisotopic Mass 78.048093005 Da

Table 1: Key quantitative data for 2-Fluoropropan-1-ol.

Molecular Structure

The structural arrangement of atoms within the 2-Fluoropropan-1-ol molecule is crucial for
understanding its chemical reactivity and interactions. The following diagram illustrates the
molecular structure.

Figure 1: Molecular Structure of 2-Fluoropropan-1-ol

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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